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Compound of Interest

Compound Name: 2-Bromo-2-cyclohexen-1beta-ol
CAS No.: 109431-74-5
Cat. No.: B2493247
Get Quote
. J

Executive Safety Summary

2-Bromo-2-cyclohexen-1

-ol is a functionalized cyclic allylic alcohol containing a vinylic bromine.[1][2][3] While valuable
as a chiral building block, its disposal requires strict adherence to Halogenated Organic waste
protocols.[2]

Immediate Hazards:
« Irritant: Severe eye and skin irritant; lachrymator potential.

» Reactivity: The allylic alcohol moiety is susceptible to acid-catalyzed rearrangement or
dehydration.[2] The vinylic bromide is generally stable but can release hydrogen bromide
(HBr) upon thermal decomposition.

» Incompatibility: violently incompatible with strong oxidizers (e.g., permanganates) and active
metals (Li, Mg, Na).[1][2][3]
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Pre-Disposal Assessment & Chemical Logic[1][2][3]

As a Senior Application Scientist, | emphasize that safe disposal is not just about "throwing it
away"—it is about neutralizing potential energy and toxicity. You must understand the
molecule's behavior in the waste stream.

The "Why" Behind the Protocol

o Halogenated Classification: The presence of the bromine atom mandates that this compound
enters the Halogenated Waste Stream.[2] Mixing this with non-halogenated solvents (like
acetone or ethanol waste) can result in significant regulatory fines and increased disposal
costs (often 3x higher), as halogenated compounds require specific high-temperature
incineration with scrubbers to capture acid gases (HBr/HCI).[1]

o Stereochemical Integrity: The "1

" designation indicates a specific stereocisomer.[2] While stereochemistry does not alter the
regulatory waste code, it often implies high purity. If the compound is expired but chemically
intact, consider redistribution to internal synthetic chemistry groups before disposal.

o Chemical Stability:

o Vinylic Bromide (C=C-Br): Relatively inert to nucleophilic substitution compared to alkyl
halides, but will release toxic fumes if burned in an open atmosphere.[1][2]

o Allylic Alcohol (C=C-C-OH): Prone to oxidation.[1][2] Do not place in waste containers
containing chromic acid or nitric acid, as this can lead to exothermic oxidation and
pressure buildup.

Physical & Regulatory Data
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Property Value / Classification Operational Implication

) ] o determines container type
) Solid or Viscous Liquid (MP _
Physical State ) (Wide-mouth vs. Jerry can).[1]
dependent on purity) e

Combustible.[1][2][3] Classify

Flash Point > 90°C (Estimated) _ -
as Ignitable if in solvent.

Do not dispose of down the

Water Solubility Low / Immiscible drain.[1][3][4]
rain.

o Must be listed on the
D001 (if ignitable solvent) or )
RCRA Code (US) Lab Pack hazardous waste manifest.[1]
ab Pac
[2][3]

Green Label (standard lab

Waste Stream Halogenated Organic
color code).[1][2][3][5]

Step-by-Step Disposal Protocol
Phase A: Segregation (The Golden Rule)

CRITICAL: Never mix 2-Bromo-2-cyclohexen-1

-ol with:

o Strong Bases (NaOH, KOH): Can induce elimination reactions, generating reactive alkynes
or benzyne-like intermediates.[1][2][3]

o Oxidizers: Risk of fire/explosion.[2]

o Aqueous Acid Waste: Keep separate to prevent phase separation and unexpected
hydrolysis.[2]

Phase B: Containerization

e Select Container:
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o For Pure Substance: Use the original glass vial if possible. Place the vial inside a sealable
polyethylene bag (secondary containment) before placing it in the solid waste drum.

o For Solutions: Use a High-Density Polyethylene (HDPE) jerry can compatible with
halogenated solvents.[1]

e Labeling:
o Affix a hazardous waste tag immediately.[2][6]
o Must Read: "Hazardous Waste - Halogenated Organic."[2][5][6][7]

o Constituents: List "2-Bromo-2-cyclohexen-1-ol" explicitly. Do not use abbreviations like
IIBCO.II

Phase C: Neutralization (Spill Contingency Only)

If a spill occurs:

Evacuate the immediate area.[2][8]

Don PPE (Nitrile gloves, safety goggles, lab coat).[2]

Absorb liquid spills with Vermiculite or Activated Charcoal.

Do not attempt to chemically neutralize the bromine moiety in the hood; the kinetics are too
slow for emergency response. Package the absorbent as solid hazardous waste.

Decision Logic & Workflow

The following diagram illustrates the decision process for disposing of 2-Bromo-2-cyclohexen-1

-ol, ensuring compliance and safety.
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Start: 2-Bromo-2-cyclohexen-1u03b2-ol
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Solid / Pure Substance

Keep Separate:
Yes (e.g., DCM) Do NOT mix with
Non-Halogenated

Mark as Halogenated
Due to Solute

CRITICAL: Segregate from
Oxidizers & Strong Bases

Pack in Wide-Mouth Combine with
HDPE Drum (Lab Pack) Halogenated Waste Stream

Label: 'Hazardous Waste'
Constituent: 2-Bromo-2-cyclohexen-1-ol

l

Schedule EHS Pickup
(Incineration)
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Figure 1: Decision tree for the safe disposal of halogenated cyclic alcohols. Note that even if
dissolved in a non-halogenated solvent, the presence of the brominated solute often mandates
the entire mixture be treated as halogenated waste depending on concentration thresholds.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. Making sure you're not a bot! [oc-praktikum.de]
e 8. carlroth.com [carlroth.com]

e To cite this document: BenchChem. [2-Bromo-2-cyclohexen-1 -ol: Proper Disposal &
Handling Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2493247/docs#2-bromo-2-cyclohexen-1-ol-proper-
disposal-handling-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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